Cas no 176530-47-5 (4-chloro-2-(methylsulfanyl)thieno[3,2-d]pyrimidine)

• Product Name: 4-chloro-2-(methylsulfanyl)thieno[3,2-d]pyrimidine
• CAS No: 176530-47-5
• MF: C₇H₅ClN₂S₂
• MW: 216.710997343063
• MDL: MFCD01444000
• CID: 112397
• PubChem ID: 1481007
• Update Time: 2025-06-08

4-chloro-2-(methylsulfanyl)thieno[3,2-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(methylthio)thieno[3,2-d]pyrimidine
• Thieno[3,2-d]pyrimidine,4-chloro-2-(methylthio)-
• 4-chloro-2-methylsulfanylthieno[3,2-d]pyrimidine
• 4-CHLOROTHIENO[3,2-D]PYRIMIDIN-2-YL METHYL SULFIDE
• 4-CHLORO-2-(METHYLSULFANYL)THIENO[3,2-D]PYRIMIDINE
• PubChem15471
• YKVAWSVTEWXJGJ-UHFFFAOYSA-N
• PB23232
• ST2418247
• Z4296
• 4-Chloro-2-methylthiothiopheno[3,2-d]pyrimidine
• MFCD01444000
• FT-0645930
• SCHEMBL5313545
• DS-2881
• DTXSID10363214
• 6N-420S
• AKOS015850397
• 4-Chloro-2-(methylthio)thieno[3 pound not2-d]pyrimidine
• Z1269130901
• 2,2,6,6-tetramethyl-4-piperidylmethacrylate
• EN300-2207944
• SY108649
• Thieno[3,2-d]pyrimidine, 4-chloro-2-(methylthio)-
• 4-Chloro-2-methylthiothiopheno [3,2-d]pyrimidine
• CS-0042084
• 176530-47-5
• A812190
• 4-chloro-2-methylsulfanyl-thieno[3,2-d]pyrimidine
• P10184
• DB-065158
• 4-Chloro-2-(methylthio)-thieno[3,2-d]pyrimidine
• 4-chloro-2-(methylsulfanyl)thieno[3,2-d]pyrimidine

• MDL： MFCD01444000
• Inchi： 1S/C7H5ClN2S2/c1-11-7-9-4-2-3-12-5(4)6(8)10-7/h2-3H,1H3
• InChI Key： YKVAWSVTEWXJGJ-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C=CS2)N=C(N=1)SC

Computed Properties

• Exact Mass: 215.95800
• Monoisotopic Mass: 215.958
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.3
• XLogP3: 3.1

Experimental Properties

• Color/Form: No data available
• Density: 1.5±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 394.5°C at 760 mmHg
• Flash Point: 192.4±28.7 °C
• Refractive Index: 1.713
• PSA: 79.32000
• LogP: 3.06660

4-chloro-2-(methylsulfanyl)thieno[3,2-d]pyrimidine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 4-chloro-2-(methylsulfanyl)thieno[3,2-d]pyrimidine

Recent Advances in the Study of 4-chloro-2-(methylsulfanyl)thieno[3,2-d]pyrimidine (CAS: 176530-47-5)

The compound 4-chloro-2-(methylsulfanyl)thieno[3,2-d]pyrimidine (CAS: 176530-47-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties. This heterocyclic scaffold serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting kinase inhibition and anticancer activity. Recent studies have explored its potential in drug discovery, focusing on its structural modifications to enhance efficacy and selectivity.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 4-chloro-2-(methylsulfanyl)thieno[3,2-d]pyrimidine exhibit potent inhibitory effects against EGFR (Epidermal Growth Factor Receptor) mutants, which are often implicated in non-small cell lung cancer (NSCLC). The researchers synthesized a series of analogs and evaluated their kinase inhibitory profiles, identifying several candidates with nanomolar IC50 values. Molecular docking studies further revealed that the chloro and methylsulfanyl substituents play a critical role in binding to the ATP pocket of the kinase domain.

In addition to its anticancer potential, this compound has also been investigated for its anti-inflammatory properties. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that 4-chloro-2-(methylsulfanyl)thieno[3,2-d]pyrimidine derivatives could modulate the NF-κB signaling pathway, reducing the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest its potential application in treating chronic inflammatory diseases, such as rheumatoid arthritis.

Recent advancements in synthetic methodologies have also improved the accessibility of this compound. A 2023 paper in Organic Process Research & Development described a scalable, one-pot synthesis of 4-chloro-2-(methylsulfanyl)thieno[3,2-d]pyrimidine using cost-effective reagents and mild reaction conditions. This development is expected to facilitate its broader use in medicinal chemistry and industrial applications.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of 4-chloro-2-(methylsulfanyl)thieno[3,2-d]pyrimidine derivatives. Future research directions may include structural optimization to improve bioavailability and reduce off-target effects. Collaborative efforts between academia and industry will be crucial to translating these findings into clinically viable therapeutics.